Cas no 616-72-8 (1,5-Dimethyl-2,4-dinitrobenzene)

• Product Name: 1,5-Dimethyl-2,4-dinitrobenzene
• CAS No: 616-72-8
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• MDL: MFCD00065251
• CID: 508106
• PubChem ID: 12029
• Update Time: 2025-04-19

1,5-Dimethyl-2,4-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,5-Dimethyl-2,4-dinitrobenzene
• 4,6-DINITRO-1,3-XYLENE
• Benzene,1,5-dimethyl-2,4-dinitro-
• 1,3-Dimethyl-4,6-dinitrobenzene
• 1,5-Dimethyl-2,4-dinitro-benzene
• 4,6-Dinitro-1,3-dimethylbenzene
• 4,6-Dinitro-m-xylene
• Benzene,1,5-dimethyl-2,4-dinitro
• m-Xylene,4,6-dinitro
• FOWXIRIJHSFCRC-UHFFFAOYSA-
• AE-641/00186011
• NSC-20550
• EINECS 210-488-9
• NSC20550
• AKOS005158870
• NS00034759
• 616-72-8
• Benzene,5-dimethyl-2,4-dinitro-
• MFCD00065251
• W12864
• AS-57796
• UNII-MT5AZC48R8
• AB01333046-02
• CCRIS 3125
• 2,4-dimethyl-1,5-dinitrobenzene
• m-Xylene,6-dinitro-
• DTXSID80210605
• Benzene, 1,5-dimethyl-2,4-dinitro-
• STK685356
• MT5AZC48R8
• CS-0038125
• SCHEMBL5311206
• NCGC00343119-01
• InChI=1/C8H8N2O4/c1-5-3-6(2)8(10(13)14)4-7(5)9(11)12/h3-4H,1-2H3
• DB-053962
• m-Xylene, 4,6-dinitro-
• NSC 20550
• 4,6-Dinitro-m-xylol
• 4,6-Dinitro-1,3-dimethyl-benzene
• EN300-160058

• MDL： MFCD00065251
• Inchi： 1S/C8H8N2O4/c1-5-3-6(2)8(10(13)14)4-7(5)9(11)12/h3-4H,1-2H3
• InChI Key： FOWXIRIJHSFCRC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(C)=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 196.04800
• Monoisotopic Mass: 196.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 91.64000
• LogP: 3.16620